Cas no 72135-44-5 (1-(Cyclopropylmethyl)pyrrolidin-3-amine)

• Product Name: 1-(Cyclopropylmethyl)pyrrolidin-3-amine
• CAS No: 72135-44-5
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5054939
• Update Time: 2025-06-23

1-(Cyclopropylmethyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)pyrrolidin-3-amine
• 1-cyclopropylmethyl-3-aminopyrrolidine
• NE58633
• Z1262253496
• 1-(Cyclopropylmethyl)pyrrolidin-3-amine

• Inchi： 1S/C8H16N2/c9-8-3-4-10(6-8)5-7-1-2-7/h7-8H,1-6,9H2
• InChI Key： WWZAQUJXWBZQLQ-UHFFFAOYSA-N
• SMILES： N1(CCC(C1)N)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• XLogP3: 0.3
• Topological Polar Surface Area: 29.3

1-(Cyclopropylmethyl)pyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(Cyclopropylmethyl)pyrrolidin-3-amine

Introduction to 1-(Cyclopropylmethyl)pyrrolidin-3-amine (CAS No. 72135-44-5)

1-(Cyclopropylmethyl)pyrrolidin-3-amine, also known by its CAS number 72135-44-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylmethyl group attached to a pyrrolidine ring, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 1-(Cyclopropylmethyl)pyrrolidin-3-amine consists of a pyrrolidine ring with an amino group at the 3-position and a cyclopropylmethyl substituent at the 1-position. This combination of functional groups provides the compound with a range of chemical properties that are highly desirable in drug discovery and development. The cyclopropylmethyl group, in particular, introduces steric hindrance and hydrophobicity, which can influence the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, 1-(Cyclopropylmethyl)pyrrolidin-3-amine has been extensively studied for its potential applications in various therapeutic areas. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs targeting neurological disorders. Research has shown that compounds derived from 1-(Cyclopropylmethyl)pyrrolidin-3-amine can exhibit potent activity against specific neurotransmitter receptors, making them promising candidates for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and depression.

Beyond its applications in neuroscience, 1-(Cyclopropylmethyl)pyrrolidin-3-amine has also shown promise in the development of antiviral agents. Studies have demonstrated that derivatives of this compound can inhibit viral replication by targeting key viral enzymes, such as proteases and polymerases. This makes it a valuable starting material for the synthesis of antiviral drugs, particularly in the context of emerging viral threats like influenza and coronaviruses.

The synthetic versatility of 1-(Cyclopropylmethyl)pyrrolidin-3-amine is another factor contributing to its importance in pharmaceutical research. The compound can be readily functionalized through various chemical reactions, allowing for the creation of a wide array of structurally diverse derivatives. This flexibility is crucial for optimizing the pharmacological properties of potential drug candidates, including their potency, selectivity, and safety profile.

In addition to its therapeutic applications, 1-(Cyclopropylmethyl)pyrrolidin-3-amine has also been explored for its use in chemical biology and materials science. For instance, it has been used as a ligand in metal coordination chemistry to form complexes with transition metals, which can have applications in catalysis and materials synthesis. The unique electronic properties of these complexes make them useful in various industrial processes.

The safety and environmental impact of 1-(Cyclopropylmethyl)pyrrolidin-3-amine are important considerations in its use and development. While the compound itself is not classified as hazardous or toxic, proper handling and storage protocols should be followed to ensure workplace safety. Additionally, environmental studies have shown that the compound does not pose significant risks to aquatic or terrestrial ecosystems when used responsibly.

In conclusion, 1-(Cyclopropylmethyl)pyrrolidin-3-amine (CAS No. 72135-44-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and beyond. Its unique structural features and synthetic versatility make it an invaluable tool for scientists working on the development of new drugs and materials. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in the scientific community.